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Compound of Interest

Compound Name: Einecs 277-233-1

Cat. No.: B15193428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Diisononyl Adipate (Einecs 277-233-1). Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risks.

Personal Protective Equipment (PPE)
When handling Diisononyl Adipate, the following personal protective equipment is mandatory to

prevent exposure.
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PPE Category Item Standard/Specification

Eye Protection
Safety glasses with side-

shields or chemical goggles

Conforming to EN166 (EU) or

NIOSH (US) approved

standards. A face shield should

be used where splashing is a

risk.[1][2][3]

Hand Protection
Impervious chemical-resistant

gloves

Tested according to EN 374.

Suitable materials include

neoprene, butyl rubber, or

nitrile.[1][2][4] Gloves must be

inspected before use and

disposed of properly after

handling.[1]

Body Protection
Impervious clothing, such as a

lab coat, apron, or coveralls

Must be chosen based on the

specific tasks and potential for

exposure.[1][5]

Respiratory Protection
Not generally required with

adequate ventilation

In case of inadequate

ventilation, or exposure to

vapors, mist, or gas, a NIOSH-

approved respirator should be

worn.[4][6]

Operational Plans: Safe Handling and Storage
Proper operational procedures are crucial for the safe handling and storage of Diisononyl

Adipate.

Handling:

Work in a well-ventilated area, utilizing local exhaust ventilation where possible.[4]

Avoid contact with skin and eyes.[6]

Do not handle, store, or open near open flames, sources of heat, or ignition sources, as the

material can accumulate static charges.[1]
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Wash hands thoroughly after handling and before eating, drinking, or smoking.[4][6]

Remove contaminated clothing and protective equipment before entering eating areas.[4]

Storage:

Keep containers tightly closed in a dry, well-ventilated place.[5][6]

Opened containers must be carefully resealed and kept upright to prevent leakage.[6]

Store away from incompatible materials such as strong oxidizing agents.[7]

Emergency Procedures and First Aid
Immediate and appropriate responses to accidental exposure are critical.

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[1][7]

Skin Contact

Wash off with soap and plenty of water. If

irritation persists, consult a physician.[1][7] For

contact with hot product, treat as a burn and

consult a physician.[6]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding eyelids

apart.[1][8] If irritation persists, seek medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water (if the person is conscious) and seek

medical attention.[4][6]

In case of a spill, evacuate the area and ensure adequate ventilation.[1] Wear appropriate PPE,

including respiratory protection if necessary.[6] Contain the spill with an inert absorbent material

(e.g., sand, earth, universal binder) and place it in a suitable, closed container for disposal.[1]

[4]
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Disposal Plans
Proper disposal of Diisononyl Adipate and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Product Disposal: Unused or surplus Diisononyl Adipate should be offered to a licensed

professional waste disposal company.[1]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[1]

General Guidance: All disposal activities must be in accordance with applicable national,

state, and local regulations.[5] Do not allow the product to enter drains.[1][4]

Experimental Workflow for Safe Handling
The following diagram outlines the standard workflow for safely handling Diisononyl Adipate in

a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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